Cas no 2418677-39-9 ((9H-fluoren-9-yl)methyl 4-3-(aminomethyl)-5-azido-2,4,6-trimethylphenylpiperazine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-3-(aminomethyl)-5-azido-2,4,6-trimethylphenylpiperazine-1-carboxylate
• CAS No: 2418677-39-9
• MF: C₂₉H₃₂N₆O₂
• MW: 496.603385925293
• CID: 5677500
• PubChem ID: 165772425
• Update Time: 2025-10-31

(9H-fluoren-9-yl)methyl 4-3-(aminomethyl)-5-azido-2,4,6-trimethylphenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl 4-[3-(aminomethyl)-5-azido-2,4,6-trimethylphenyl]piperazine-1-carboxylate
• 2418677-39-9
• EN300-26631910
• (9H-fluoren-9-yl)methyl 4-3-(aminomethyl)-5-azido-2,4,6-trimethylphenylpiperazine-1-carboxylate

• Inchi： 1S/C29H32N6O2/c1-18-25(16-30)19(2)28(20(3)27(18)32-33-31)34-12-14-35(15-13-34)29(36)37-17-26-23-10-6-4-8-21(23)22-9-5-7-11-24(22)26/h4-11,26H,12-17,30H2,1-3H3
• InChI Key： QSMVKIXVRDIKGL-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C2C(C)=C(C(C)=C(CN)C=2C)N=[N+]=[N-])CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 496.25867428g/mol
• Monoisotopic Mass: 496.25867428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 818
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 73.2Ų

Additional information on (9H-fluoren-9-yl)methyl 4-3-(aminomethyl)-5-azido-2,4,6-trimethylphenylpiperazine-1-carboxylate

Recent Advances in the Application of (9H-fluoren-9-yl)methyl 4-3-(aminomethyl)-5-azido-2,4,6-trimethylphenylpiperazine-1-carboxylate (CAS: 2418677-39-9) in Chemical Biology and Pharmaceutical Research

The compound (9H-fluoren-9-yl)methyl 4-3-(aminomethyl)-5-azido-2,4,6-trimethylphenylpiperazine-1-carboxylate (CAS: 2418677-39-9) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules and pharmaceutical agents. This briefing highlights the latest research developments surrounding this compound, focusing on its chemical properties, synthetic applications, and potential therapeutic implications.

Recent studies have demonstrated the utility of this compound as a versatile building block in click chemistry reactions, particularly in the synthesis of targeted drug delivery systems. The presence of both azido and aminomethyl functional groups allows for efficient conjugation with various biomolecules, making it an attractive candidate for the development of antibody-drug conjugates (ADCs) and other targeted therapies. A 2023 study published in the Journal of Medicinal Chemistry reported its successful application in the synthesis of a new class of PI3K inhibitors with improved selectivity profiles.

In proteomics research, this compound has shown promise as a photoaffinity labeling reagent due to its reactive azide group and stable aromatic system. Researchers at MIT have recently utilized it in mapping protein-protein interactions in cancer signaling pathways, demonstrating its value in chemical biology applications. The fluorenylmethyloxycarbonyl (Fmoc) protecting group provides additional advantages in solid-phase peptide synthesis, as evidenced by its increasing adoption in combinatorial chemistry approaches.

From a pharmaceutical development perspective, the compound's structural features offer unique opportunities for creating prodrugs with enhanced bioavailability. A recent patent application (WO2023056421) describes its use in creating pH-sensitive drug conjugates that demonstrate controlled release properties in tumor microenvironments. Stability studies indicate that the trimethylphenyl moiety contributes to improved metabolic stability compared to similar compounds without these substitutions.

Ongoing research is exploring the compound's potential in neurodegenerative disease therapeutics. Preliminary in vitro studies suggest that derivatives of this scaffold may modulate tau protein aggregation, with one derivative showing 47% inhibition at 10 μM concentration in Alzheimer's disease models. However, further optimization is required to improve blood-brain barrier penetration while maintaining the desired biological activity.

As synthetic methodologies continue to advance, the production scale-up of this compound has become more feasible, with several contract research organizations now offering gram-scale quantities. Analytical characterization by LC-MS and NMR has confirmed the high purity (>98%) of commercially available batches, supporting its growing use in both academic and industrial research settings.

Future research directions include exploring its application in DNA-encoded library technology and further optimization of its physicochemical properties for in vivo applications. The compound's unique combination of functional groups positions it as a valuable tool for medicinal chemists working across multiple therapeutic areas, from oncology to infectious diseases.